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Compound of Interest

Compound Name: Methyl buta-2,3-dienoate

CAS No.: 18913-35-4

Cat. No.: B097400

Get Quote

Introduction: The Unique Reactivity of an Allenic
Ester
Methyl buta-2,3-dienoate is a highly versatile four-carbon building block in modern organic

synthesis.[1] Its structure, featuring a terminal allene conjugated with a methyl ester, imparts a

unique electronic profile. The electron-withdrawing nature of the ester group polarizes the C2-

C3 double bond, rendering the C4 (γ-carbon) and the C2 (α-carbon) electrophilic, while the

central C3 carbon (β-carbon) is electron-rich. This arrangement allows for a diverse range of

transformations, including pericyclic reactions, nucleophilic additions, and complex

organocatalytic cascades.[1][2] This guide provides an in-depth exploration of key

stereoselective methodologies that leverage methyl buta-2,3-dienoate to construct

architecturally complex molecules with high levels of stereocontrol.
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The [2+2] cycloaddition between an allenoate and an alkene is a powerful method for

constructing functionalized cyclobutane rings, which are prevalent motifs in natural products

and pharmaceuticals.[3] While thermal [2+2] cycloadditions are often forbidden or require harsh

conditions, the use of a Lewis acid catalyst dramatically facilitates the reaction with methyl
buta-2,3-dienoate by activating the allene system.[4][5]

Mechanistic Rationale
The reaction proceeds via a stepwise mechanism initiated by the coordination of the Lewis acid

(e.g., AlCl₃, EtAlCl₂) to the carbonyl oxygen of the ester. This coordination enhances the

electrophilicity of the allene at the C4 position. The alkene nucleophile then attacks this

terminal carbon, forming a stabilized zwitterionic or diradical intermediate. Subsequent ring

closure furnishes the methylene-cyclobutane product. The reaction's regioselectivity is dictated

by the attack occurring at the terminal (C3-C4) double bond of the allenoate.[4]
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Step 1: Lewis Acid Activation

Step 2: Nucleophilic Attack

Step 3: Ring Closure

Methyl Buta-2,3-dienoate + Alkene + Lewis Acid (LA)

[Allenoate-LA] Complex
(Enhanced Electrophilicity at C4)

Coordination

Zwitterionic/Diradical Intermediate

Alkene Attack on C4

Methylene-cyclobutane

[2+2] Cyclization
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Methyl Buta-2,3-dienoate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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